Cas no 7512-53-0 (1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione)

• Product Name: 1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione
• CAS No: 7512-53-0
• MF: C₂₃H₁₈O₃S₂
• MW: 406.517223834991
• CID: 981527
• PubChem ID: 344350
• Update Time: 2025-04-19

1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione
• AC1L80CT
• NSC401212
• NSC-401212
• DTXSID70322423
• 7512-53-0

• Inchi： 1S/C23H18O3S2/c24-12-13-27-18-10-4-8-16-20(18)23(26)21-17(22(16)25)9-5-11-19(21)28-14-15-6-2-1-3-7-15/h1-11,24H,12-14H2
• InChI Key： XCWDHNAHNWATLG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=CC=CC2C(C3C=CC=C(C=3C(C=21)=O)SCCO)=O

Computed Properties

• Exact Mass: 406.06984
• Monoisotopic Mass: 406.06973678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 54.37
• LogP: 4.83870